Cas no 2648996-64-7 (5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane)

• Product Name: 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane
• CAS No: 2648996-64-7
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• CID: 5862963
• PubChem ID: 165884953
• Update Time: 2025-06-09

5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane Chemical and Physical Properties

Names and Identifiers

• 5-(1-isocyanatoethyl)-6-methoxy-1,3-dioxaindane
• 2648996-64-7
• EN300-1989322
• 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane

• Inchi： 1S/C11H11NO4/c1-7(12-5-13)8-3-10-11(16-6-15-10)4-9(8)14-2/h3-4,7H,6H2,1-2H3
• InChI Key： NKCZYESEASMHCX-UHFFFAOYSA-N
• SMILES： O1COC2=CC(=C(C=C12)C(C)N=C=O)OC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 57.1Ų

Additional information on 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane

Comprehensive Overview of 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane (CAS No. 2648996-64-7)

The compound 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane (CAS No. 2648996-64-7) is a specialized organic molecule that has garnered significant attention in the fields of pharmaceutical research and material science. Its unique structural features, including the isocyanate functional group and the dioxaindane core, make it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, where its reactivity and stability under various conditions are being rigorously tested.

One of the most frequently searched questions regarding this compound is: "What are the applications of 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane in modern chemistry?" The answer lies in its versatility. The isocyanate group is known for its ability to form urethane linkages, which are critical in the production of polymers and coatings. Meanwhile, the methoxy and dioxaindane moieties contribute to its potential as a building block for heterocyclic compounds, which are often found in pharmaceuticals and agrochemicals.

In recent years, the demand for sustainable chemistry and green synthesis has driven researchers to explore eco-friendly methods for producing compounds like 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane. This aligns with the broader trend of reducing environmental impact in chemical manufacturing. For instance, catalytic processes and solvent-free reactions are being investigated to optimize the synthesis of this compound, addressing concerns about waste generation and energy consumption.

Another hot topic in the scientific community is the role of AI-driven drug discovery in identifying novel uses for such intermediates. Computational models are increasingly being employed to predict the reactivity and biological activity of 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane, accelerating the development of new therapeutic agents. This intersection of chemistry and artificial intelligence is a key area of interest for both academia and industry.

The stability and storage conditions of CAS No. 2648996-64-7 are also common points of inquiry. Proper handling and storage are essential to maintain its integrity, as the isocyanate group can be sensitive to moisture and temperature fluctuations. Researchers emphasize the importance of using anhydrous solvents and inert atmospheres when working with this compound to prevent degradation.

From a commercial perspective, the global market for fine chemicals and pharmaceutical intermediates is expanding rapidly, with 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane positioned as a high-value product. Suppliers and manufacturers are focusing on scalability and purity to meet the growing demand from research institutions and industrial laboratories. This compound's potential in high-performance materials and bioconjugation techniques further underscores its significance.

In summary, 5-(1-Isocyanatoethyl)-6-methoxy-1,3-dioxaindane (CAS No. 2648996-64-7) represents a fascinating area of study with wide-ranging implications. Its applications span from polymer chemistry to drug development, reflecting the dynamic nature of modern chemical research. As advancements in sustainable synthesis and computational chemistry continue, this compound is likely to play an increasingly prominent role in scientific innovation.